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(E)-(3-methoxyphenyl){2-(5-methylfuran-2-yl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate (E)-(3-methoxyphenyl){2-(5-methylfuran-2-yl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0723667
InChI: InChI=1S/C24H28N2O6/c1-16-7-8-19(32-16)21-20(22(27)17-5-3-6-18(15-17)30-2)23(28)24(29)26(21)10-4-9-25-11-13-31-14-12-25/h3,5-8,15,21,27H,4,9-14H2,1-2H3/b22-20+
SMILES: CC1=CC=C(O1)C2C(=C(C3=CC(=CC=C3)OC)O)C(=O)C(=O)N2CCCN4CCOCC4
Molecular Formula: C24H28N2O6
Molecular Weight: 440.5 g/mol

(E)-(3-methoxyphenyl){2-(5-methylfuran-2-yl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate

CAS No.:

Cat. No.: VC0723667

Molecular Formula: C24H28N2O6

Molecular Weight: 440.5 g/mol

* For research use only. Not for human or veterinary use.

(E)-(3-methoxyphenyl){2-(5-methylfuran-2-yl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate -

Specification

Molecular Formula C24H28N2O6
Molecular Weight 440.5 g/mol
IUPAC Name (E)-(3-methoxyphenyl)-[2-(5-methylfuran-2-yl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]methanolate
Standard InChI InChI=1S/C24H28N2O6/c1-16-7-8-19(32-16)21-20(22(27)17-5-3-6-18(15-17)30-2)23(28)24(29)26(21)10-4-9-25-11-13-31-14-12-25/h3,5-8,15,21,27H,4,9-14H2,1-2H3/b22-20+
Standard InChI Key RPFVTAGCUVIVBU-LSDHQDQOSA-N
Isomeric SMILES CC1=CC=C(O1)C2/C(=C(/C3=CC(=CC=C3)OC)\[O-])/C(=O)C(=O)N2CCC[NH+]4CCOCC4
SMILES CC1=CC=C(O1)C2C(=C(C3=CC(=CC=C3)OC)O)C(=O)C(=O)N2CCCN4CCOCC4
Canonical SMILES CC1=CC=C(O1)C2C(=C(C3=CC(=CC=C3)OC)[O-])C(=O)C(=O)N2CCC[NH+]4CCOCC4

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